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molecular formula C18H26O B1509698 6-Octyl-3,4-dihydronaphthalen-1(2H)-one CAS No. 945632-75-7

6-Octyl-3,4-dihydronaphthalen-1(2H)-one

Cat. No. B1509698
CAS RN: 945632-75-7
M. Wt: 258.4 g/mol
InChI Key: GDKDOVHLKSSPTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08173710B2

Procedure details

9-BBN (0.5 M solution in THF, 20.2 mL, 10.1 mmol) was added to 1-octene (1.6 mL, 10.1 mmol) at room temperature. The solution was stirred, at room temperature, overnight. After this time, K3PO4 (2.93 g, 13.8 mmol), Pd(Ph3P)4 (191 mg, 0.17 mmol, 1.8 mol %), KBr (1.2 g, 10.1 mmol) and degassed H2O (0.18 mL, 10 mmol) were added. This was followed by a solution of compound 2 (2.7 g, 9.2 mmol) in dry degassed THF (10 mL). The reaction mixture was heated at 65° C. under argon for 2 hours. After cooling, the solution was acidified to pH 1 and extracted into EtOAc (100 mL). The aqueous layer was re-extracted with EtOAc (50 mL) and the combined organics washed with H2O (20 mL) and brine (40 mL). The organic layer was dried over magnesium sulfate and concentrated under vacuum. The residue was purified by column chromatography (Silica gel, 5% EtOAc in hexanes) to provide 1.93 g of compound 3 (82%).
Name
9-BBN
Quantity
20.2 mL
Type
reactant
Reaction Step One
Name
1-octene
Quantity
1.6 mL
Type
reactant
Reaction Step One
Name
K3PO4
Quantity
2.93 g
Type
reactant
Reaction Step Two
Name
KBr
Quantity
1.2 g
Type
reactant
Reaction Step Two
Name
H2O
Quantity
0.18 mL
Type
reactant
Reaction Step Two
Name
Pd(Ph3P)4
Quantity
191 mg
Type
catalyst
Reaction Step Two
Name
compound 2
Quantity
2.7 g
Type
reactant
Reaction Step Three
Name
compound 3
Yield
82%

Identifiers

REACTION_CXSMILES
B1[CH:6]2[CH2:7][CH2:8][CH2:9][CH:2]1[CH2:3][CH2:4][CH2:5]2.C=CCCCCCC.[O-]P([O-])([O-])=O.[K+].[K+].[K+].[K+].[Br-].O.[O:29]=[C:30]1[CH2:39][CH2:38][CH2:37][C:36]2[CH:35]=[C:34](OS(C(F)(F)F)(=O)=O)[CH:33]=[CH:32][C:31]1=2>C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[CH2:8]([C:34]1[CH:35]=[C:36]2[C:31](=[CH:32][CH:33]=1)[C:30](=[O:29])[CH2:39][CH2:38][CH2:37]2)[CH2:9][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH3:7] |f:2.3.4.5,6.7,^1:51,53,72,91|

Inputs

Step One
Name
9-BBN
Quantity
20.2 mL
Type
reactant
Smiles
B1C2CCCC1CCC2
Name
1-octene
Quantity
1.6 mL
Type
reactant
Smiles
C=CCCCCCC
Step Two
Name
K3PO4
Quantity
2.93 g
Type
reactant
Smiles
[O-]P(=O)([O-])[O-].[K+].[K+].[K+]
Name
KBr
Quantity
1.2 g
Type
reactant
Smiles
[K+].[Br-]
Name
H2O
Quantity
0.18 mL
Type
reactant
Smiles
O
Name
Pd(Ph3P)4
Quantity
191 mg
Type
catalyst
Smiles
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
Step Three
Name
compound 2
Quantity
2.7 g
Type
reactant
Smiles
O=C1C=2C=CC(=CC2CCC1)OS(=O)(=O)C(F)(F)F

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The solution was stirred, at room temperature, overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were added
CUSTOM
Type
CUSTOM
Details
in dry
CUSTOM
Type
CUSTOM
Details
degassed THF (10 mL)
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was heated at 65° C. under argon for 2 hours
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
EXTRACTION
Type
EXTRACTION
Details
extracted into EtOAc (100 mL)
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was re-extracted with EtOAc (50 mL)
WASH
Type
WASH
Details
the combined organics washed with H2O (20 mL) and brine (40 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under vacuum
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography (Silica gel, 5% EtOAc in hexanes)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
compound 3
Type
product
Smiles
C(CCCCCCC)C=1C=C2CCCC(C2=CC1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.93 g
YIELD: PERCENTYIELD 82%
YIELD: CALCULATEDPERCENTYIELD 81.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.